Cas no 1261947-14-1 (2-(4-ethylphenyl)-6-methylbenzoic Acid)

• Product Name: 2-(4-ethylphenyl)-6-methylbenzoic Acid
• CAS No: 1261947-14-1
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD18319310
• CID: 1219368
• PubChem ID: 53225238
• Update Time: 2025-10-21

2-(4-ethylphenyl)-6-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-6-methylbenzoic Acid
• 1261947-14-1
• 2-(4-Ethylphenyl)-6-methylbenzoic acid, 95%
• MFCD18319310
• DTXSID70688970
• 4'-Ethyl-3-methyl[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18319310
• Inchi： 1S/C16H16O2/c1-3-12-7-9-13(10-8-12)14-6-4-5-11(2)15(14)16(17)18/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key： ZROVYUPPXIMIEK-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=CC=1C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-ethylphenyl)-6-methylbenzoic Acid

Introduction to 2-(4-ethylphenyl)-6-methylbenzoic Acid (CAS No. 1261947-14-1)

2-(4-ethylphenyl)-6-methylbenzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261947-14-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative, characterized by its unique structural motifs, exhibits a range of potential applications that span from medicinal chemistry to material science. The compound's molecular architecture, featuring a phenyl ring substituted with an ethyl group at the 4-position and a methyl group at the 6-position, contributes to its distinct chemical properties and reactivity patterns.

The significance of 2-(4-ethylphenyl)-6-methylbenzoic Acid in contemporary research is underscored by its role as a key intermediate in the synthesis of various biologically active molecules. In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent pharmacological properties of benzoic acid derivatives. The structural features of this compound make it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of 2-(4-ethylphenyl)-6-methylbenzoic Acid is its potential in drug discovery. Researchers have been exploring its derivatives as candidates for treating a variety of diseases, including inflammatory disorders, metabolic syndromes, and even certain types of cancer. The presence of both ethyl and methyl substituents on the aromatic ring introduces steric and electronic effects that can be fine-tuned to modulate the biological activity of the compound. This flexibility has led to several promising preclinical studies that highlight its therapeutic potential.

In addition to its pharmaceutical applications, 2-(4-ethylphenyl)-6-methylbenzoic Acid has shown promise in other areas of chemical research. Its unique molecular structure makes it an interesting candidate for studying molecular interactions and for developing new materials with tailored properties. For instance, researchers have investigated its use in creating novel polymers and coatings that exhibit improved thermal stability and mechanical strength. These findings suggest that the compound could have industrial applications beyond traditional pharmaceuticals.

The synthesis of 2-(4-ethylphenyl)-6-methylbenzoic Acid (CAS No. 1261947-14-1) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(4-ethylphenyl)-6-methylbenzoic Acid's properties. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level. These computational approaches complement experimental data, enabling researchers to design more effective derivatives with optimized pharmacokinetic profiles. Such integrative research efforts are crucial for accelerating the development of novel therapeutics.

The safety and handling of 2-(4-ethylphenyl)-6-methylbenzoic Acid are critical considerations in laboratory settings. While it is not classified as a hazardous substance under standard regulatory guidelines, proper protocols must be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks. These precautions align with broader best practices in chemical research, emphasizing safety as a cornerstone of scientific innovation.

The future prospects for 2-(4-ethylphenyl)-6-methylbenzoic Acid are bright, with ongoing research efforts aimed at expanding its applications and understanding its mechanisms of action. Collaborative projects between academic institutions and pharmaceutical companies are likely to yield new insights into this compound's potential. As our knowledge base grows, so too will the opportunities for leveraging its unique properties in innovative ways.

In conclusion, 2-(4-ethylphenyl)-6-methylbenzoic Acid (CAS No. 1261947-14-1) represents a significant advancement in both chemical synthesis and drug discovery. Its versatile structure and promising biological activity make it a valuable asset for researchers across multiple disciplines. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in shaping the future of medicine and materials science.